Cas no 944352-59-4 (1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE)

1-(3,4-Difluorophenyl)cyclohexanecarbonitrile is a fluorinated cyclohexane derivative featuring a nitrile functional group, making it a versatile intermediate in organic synthesis. Its structure, incorporating both a difluorophenyl moiety and a cyclohexane ring, offers steric and electronic properties suitable for applications in pharmaceuticals, agrochemicals, and materials science. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can be advantageous in drug design. The nitrile group provides a reactive handle for further functionalization, enabling transformations into amines, acids, or heterocycles. This compound’s balanced reactivity and structural features make it valuable for research and industrial applications requiring precise molecular modifications.
1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE structure
944352-59-4 structure
Product Name:1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE
CAS No:944352-59-4
MF:C13H13F2N
MW:221.24583029747
CID:3160513
PubChem ID:66685213
Update Time:2025-11-07

1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE
    • 944352-59-4
    • SCHEMBL433782
    • MFCD11036792
    • 1-(3,4-difluorophenyl)cyclohexane-1-carbonitrile
    • A1-08012
    • UJXVASZCOADOKY-UHFFFAOYSA-N
    • MDL: MFCD11036792
    • Inchi: 1S/C13H13F2N/c14-11-5-4-10(8-12(11)15)13(9-16)6-2-1-3-7-13/h4-5,8H,1-3,6-7H2
    • InChI Key: UJXVASZCOADOKY-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1(C#N)CCCCC1)F

Computed Properties

  • Exact Mass: 221.10160574g/mol
  • Monoisotopic Mass: 221.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 23.8Ų

1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019124460-5g
1-(3,4-Difluorophenyl)cyclohexanecarbonitrile
944352-59-4 97%
5g
$241.28 2023-08-31
Alichem
A019124460-10g
1-(3,4-Difluorophenyl)cyclohexanecarbonitrile
944352-59-4 97%
10g
$344.52 2023-08-31
A2B Chem LLC
AX14370-5g
1-(3,4-Difluorophenyl)cyclohexanecarbonitrile
944352-59-4 95%
5g
$940.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1750050-1g
1-(3,4-Difluorophenyl)cyclohexane-1-carbonitrile
944352-59-4 98%
1g
¥6506.00 2024-04-24

Additional information on 1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE

Research Brief on 1-(3,4-DIFLUOROPHENYL)CYCLOHEXANECARBONITRILE (CAS: 944352-59-4): Recent Advances and Applications

1-(3,4-Difluorophenyl)cyclohexanecarbonitrile (CAS: 944352-59-4) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the importance of 1-(3,4-Difluorophenyl)cyclohexanecarbonitrile in the design of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing potent and selective ligands for the 5-HT2A receptor, which is implicated in various psychiatric disorders. The study reported that derivatives of this compound exhibited improved binding affinity and metabolic stability compared to earlier generations of SSRIs, suggesting its potential as a lead compound for next-generation antidepressants.

In addition to its CNS applications, 1-(3,4-Difluorophenyl)cyclohexanecarbonitrile has been investigated for its role in enzyme inhibition. A recent preprint on bioRxiv (2024) described its use as a precursor in the synthesis of covalent inhibitors for cytochrome P450 enzymes, which are critical in drug metabolism. The study found that fluorinated derivatives of this compound exhibited enhanced inhibitory activity against CYP3A4, a major drug-metabolizing enzyme, opening new avenues for the development of drug-drug interaction modulators.

The synthetic pathways for 1-(3,4-Difluorophenyl)cyclohexanecarbonitrile have also seen advancements. A 2024 publication in Organic Process Research & Development reported a scalable and environmentally friendly synthesis method using continuous flow chemistry, which improved yield (85%) and reduced waste generation compared to traditional batch processes. This development is particularly relevant for industrial-scale production, addressing one of the key challenges in the commercialization of fluorinated pharmaceutical intermediates.

Ongoing clinical research is exploring the therapeutic potential of compounds derived from 1-(3,4-Difluorophenyl)cyclohexanecarbonitrile. Phase I trials for a novel Parkinson's disease candidate (PD-2024) incorporating this scaffold have shown promising results in terms of blood-brain barrier penetration and dopaminergic activity, as reported at the 2024 International Conference on CNS Drug Discovery. The compound's unique combination of lipophilicity (logP 2.8) and polar surface area (45 Ų) appears to contribute to its favorable pharmacokinetic profile.

In conclusion, 1-(3,4-Difluorophenyl)cyclohexanecarbonitrile (CAS: 944352-59-4) continues to emerge as a versatile building block in medicinal chemistry, with applications ranging from CNS drug development to enzyme modulation. Recent synthetic improvements and biological findings position this compound as a valuable asset in the pharmaceutical industry's pursuit of novel therapeutics. Future research directions may include exploration of its applications in pain management and neurodegenerative diseases, as well as further optimization of its synthetic routes for industrial applications.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.